Cas no 361457-37-6 ((2-Phenylquinolin-7-yl)methanol)

• Product Name: (2-Phenylquinolin-7-yl)methanol
• CAS No: 361457-37-6
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• MDL: MFCD12924848
• CID: 828827
• PubChem ID: 22062823
• Update Time: 2025-04-19

(2-Phenylquinolin-7-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-Phenylquinolin-7-yl)methanol
• (1r,4r)-4-(dibenzylaMino)cyclohexanol
• 2-phenyl-7-Quinolinemethanol
• 7-Quinolinemethanol, 2-phenyl-
• CS-M1231
• CHBAQKQRKRDVHE-UHFFFAOYSA-N
• SB69520
• AKOS015900001
• CS-13831
• DTXSID90622194
• 361457-37-6
• DB-000723
• SCHEMBL398104

• MDL： MFCD12924848
• Inchi： 1S/C16H13NO/c18-11-12-6-7-14-8-9-15(17-16(14)10-12)13-4-2-1-3-5-13/h1-10,18H,11H2
• InChI Key： CHBAQKQRKRDVHE-UHFFFAOYSA-N
• SMILES： OCC1C=CC2=CC=C(C3C=CC=CC=3)N=C2C=1

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12